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Compound Name:
Potassium sodium tartrate

tetrahydrate

Cat. No.: B7908141 Get Quote

Introduction

Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), commonly known as Rochelle

salt, is a double salt of tartaric acid.[1] First prepared in approximately 1675 by apothecary

Pierre Seignette, this compound is notable for being one of the first materials discovered to

exhibit piezoelectricity.[2] This property allows the material to generate an electrical charge in

response to applied mechanical stress, which led to its extensive use in early electronics such

as microphones and phonograph pickups.[2][3] Beyond its piezoelectric applications, Rochelle

salt is utilized as a food additive (E337), a laxative in medicine, a reagent in the silvering of

mirrors, and as a component in Fehling's solution and the Biuret reagent.[1][2] In research, it is

a common precipitant in protein crystallography.[4]

The growth of large, high-quality single crystals of potassium sodium tartrate tetrahydrate is

a crucial process for both research and various technological applications. The primary

methods for growing these crystals from an aqueous solution are the slow evaporation and

slow cooling techniques. The selection of a particular method depends on the desired crystal

size, quality, and the available equipment. These application notes provide detailed protocols

for the synthesis of Rochelle salt and the subsequent growth of single crystals.

Data Presentation
For successful crystal growth, understanding the material's properties and its solubility is

essential. The following tables summarize key quantitative data for potassium sodium
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tartrate tetrahydrate.

Table 1: Physical and Chemical Properties of Potassium Sodium Tartrate Tetrahydrate

Property Value

Chemical Formula KNaC₄H₄O₆·4H₂O

Molar Mass 282.22 g/mol

Appearance
Colorless crystals or white crystalline powder[5]

[6]

Crystal System Orthorhombic

Density 1.77 g/cm³[5]

Melting Point 70-80 °C[5]

Boiling Point 220 °C (decomposes)

pH of 1% aqueous solution 6.5 - 8.5[5]

Table 2: Solubility of Potassium Sodium Tartrate Tetrahydrate in Water

Temperature (°C) Solubility (g / 100 mL)

14 ~143 (0.7 mL/g)[7]

20 63[7]

26 66[8]

100 ~250 (0.4 mL/g)[7]

Experimental Protocols
Protocol 1: Synthesis of Potassium Sodium Tartrate
(Rochelle Salt)
This protocol outlines the synthesis of Rochelle salt from common laboratory or household

chemicals.
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Materials and Equipment:

Potassium bitartrate (Cream of Tartar, KHC₄H₄O₆)

Sodium carbonate (Washing Soda, Na₂CO₃) or Sodium bicarbonate (Baking Soda, NaHCO₃)

Distilled water

Glass beakers (600 mL and 250 mL)

Heating source (e.g., hot plate with magnetic stirring)

Glass stirring rod

Filter paper (or coffee filter) and funnel

Spatula

Safety goggles

Procedure:

Prepare a slurry: In a 600 mL beaker, add approximately 80 grams of potassium bitartrate to

100 mL of distilled water to form a slurry.[8]

Heat the mixture: Gently heat the slurry to a boil while continuously stirring.[8]

Neutralization: Slowly add sodium carbonate in small portions using a spatula. The solution

will fizz as carbon dioxide is released. Continue adding sodium carbonate until the fizzing

ceases, which indicates that the potassium bitartrate has been fully neutralized.[3][8] The

solution should become clear.

Filtration: While the solution is still hot, filter it through a filter paper-lined funnel into a clean

250 mL beaker to remove any impurities or unreacted solids.[8] If crystals form on the filter

paper, the solution can be gently reheated to redissolve them.

Crystallization: Cover the beaker with a paper towel or perforated film to prevent

contamination while allowing for evaporation. Let the solution cool to room temperature.
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Crystals of potassium sodium tartrate tetrahydrate will begin to form as the solution cools

and evaporates.[9] For faster crystallization, the beaker can be placed in a refrigerator.[9]

Harvesting: Once a sufficient amount of crystalline material has formed, carefully decant the

remaining liquid. The crystals can be transferred onto a clean piece of filter paper to dry.

Protocol 2: Single Crystal Growth by Slow Evaporation
This method is straightforward and can produce large, well-formed crystals over time.

Materials and Equipment:

Synthesized or commercially available potassium sodium tartrate tetrahydrate

Distilled water

Clean glass jar or beaker

Nylon thread or fishing line

A support for the thread (e.g., pencil, stir rod)

Tweezers

Procedure:

Prepare a saturated solution: Prepare a saturated solution of Rochelle salt in distilled water

at room temperature. To do this, add the salt to the water while stirring until no more salt

dissolves and a small amount of undissolved solid remains at the bottom. Gently heat the

solution to dissolve a bit more salt and then allow it to cool back to room temperature.

Select a seed crystal: A small, well-formed crystal is required to initiate growth. A seed crystal

can be obtained by pouring a small amount of the saturated solution into a shallow dish and

allowing it to evaporate quickly. Select a single, transparent crystal with clear facets.

Mount the seed crystal: Carefully tie the selected seed crystal to a thin nylon thread.
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Suspend the seed crystal: Suspend the seed crystal in the saturated solution by hanging it

from a support placed across the mouth of the jar.[3] Ensure the crystal is fully submerged

and not touching the sides or bottom of the container.

Crystal Growth: Cover the container with a piece of paper or perforated film to keep out dust

while allowing for slow evaporation. Place the setup in a location with a stable temperature

and where it will not be disturbed.

Monitoring and Harvesting: Observe the crystal's growth over several days to weeks.[3]

Once the crystal has reached the desired size, or if the solution level becomes too low,

carefully remove it from the solution and dry it with a soft, lint-free cloth.

Protocol 3: Single Crystal Growth by Slow Cooling
This method relies on the principle that the solubility of Rochelle salt decreases as the

temperature is lowered, leading to crystallization.

Materials and Equipment:

Potassium sodium tartrate tetrahydrate

Distilled water

An insulated container (e.g., a Dewar flask or a styrofoam box) or a programmable water

bath

Beaker or crystal growth vessel

Seed crystal and mounting equipment (as in Protocol 2)

Procedure:

Prepare a saturated solution at an elevated temperature: Prepare a saturated solution of

Rochelle salt in distilled water at a temperature slightly above room temperature (e.g., 35-

40°C). Ensure all the salt is dissolved. It is critical to keep the temperature below 40°C to

prevent the deposition of sodium tartrate.

Introduce the seed crystal: Securely suspend a seed crystal in the warm, saturated solution.
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Controlled Cooling: Place the crystal growth vessel inside an insulated container to ensure a

very slow cooling rate. Alternatively, use a programmable water bath to lower the

temperature at a controlled rate (e.g., 0.1-0.5°C per day). A slower cooling rate generally

results in higher quality and larger single crystals.

Crystal Growth and Harvesting: As the solution slowly cools, the excess dissolved salt will

deposit onto the seed crystal, causing it to grow. Once the solution has reached room

temperature or the desired crystal size is achieved, the crystal can be harvested.
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Caption: Workflow for the synthesis of potassium sodium tartrate (Rochelle salt).
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Caption: General workflow for single crystal growth.
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Caption: Key factors influencing the quality of single crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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